Cas no 1836529-31-7 (4-Amino-1-[4-(benzenesulfonyl)piperazin-1-yl]butan-1-one;hydrochloride)

• Product Name: 4-Amino-1-[4-(benzenesulfonyl)piperazin-1-yl]butan-1-one;hydrochloride
• CAS No: 1836529-31-7
• MF: C₁₄H₂₂ClN₃O₃S
• MW: 347.86078119278
• MDL: MFCD32678617
• CID: 5673755
• PubChem ID: 119265362
• Update Time: 2025-05-21

4-Amino-1-[4-(benzenesulfonyl)piperazin-1-yl]butan-1-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-[4-(benzenesulfonyl)piperazin-1-yl]butan-1-one hydrochloride
• 1836529-31-7
• AKOS025565488
• EN300-26675686
• 4-Amino-1-[4-(benzenesulfonyl)piperazin-1-yl]butan-1-one;hydrochloride

• MDL： MFCD32678617
• Inchi： 1S/C14H21N3O3S.ClH/c15-8-4-7-14(18)16-9-11-17(12-10-16)21(19,20)13-5-2-1-3-6-13;/h1-3,5-6H,4,7-12,15H2;1H
• InChI Key： GASAAGURQQSILD-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1)(N1CCN(C(CCCN)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 347.1070404g/mol
• Monoisotopic Mass: 347.1070404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.1Ų

Additional information on 4-Amino-1-[4-(benzenesulfonyl)piperazin-1-yl]butan-1-one;hydrochloride

4-Amino-1-[4-(benzenesulfonyl)piperazin-1-yl]butan-1-one;hydrochloride (CAS No. 1836529-31-7): A Comprehensive Overview

4-Amino-1-[4-(benzenesulfonyl)piperazin-1-yl]butan-1-one;hydrochloride (CAS No. 1836529-31-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a piperazine derivative, is notable for its unique structural features, which include a benzenesulfonyl group and an amino butanone moiety. Its molecular formula and weight, along with its solubility and stability, make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical properties of 4-Amino-1-[4-(benzenesulfonyl)piperazin-1-yl]butan-1-one;hydrochloride are characterized by its high purity and consistent performance in synthetic pathways. Researchers have highlighted its role as an intermediate in the synthesis of more complex molecules, particularly those targeting neurological and metabolic disorders. The presence of the hydrochloride salt enhances its solubility in aqueous solutions, making it suitable for formulations requiring bioavailability.

In recent years, the demand for piperazine-based compounds like 4-Amino-1-[4-(benzenesulfonyl)piperazin-1-yl]butan-1-one;hydrochloride has surged due to their versatility in medicinal chemistry. This compound is frequently explored in the context of central nervous system (CNS) drug development, where its structural motifs align with targets for treating anxiety, depression, and cognitive impairments. Additionally, its benzenesulfonyl group contributes to its potential as a protease inhibitor, a hot topic in antiviral and anticancer research.

From a market perspective, 4-Amino-1-[4-(benzenesulfonyl)piperazin-1-yl]butan-1-one;hydrochloride is part of a growing niche of fine chemicals used in preclinical and clinical studies. Suppliers and manufacturers emphasize its high yield synthesis and scalability, which are critical for meeting the demands of pharmaceutical companies. The compound’s CAS No. 1836529-31-7 is often searched in databases by researchers looking for reliable sources and detailed analytical data, underscoring its importance in the industry.

One of the most discussed applications of 4-Amino-1-[4-(benzenesulfonyl)piperazin-1-yl]butan-1-one;hydrochloride is its role in structure-activity relationship (SAR) studies. These studies are pivotal in optimizing drug candidates, and this compound’s modular structure allows for systematic modifications to enhance efficacy and reduce side effects. Its relevance in AI-driven drug discovery is another trending topic, as computational models increasingly rely on well-characterized intermediates like this one to predict biological activity.

Safety and handling of 4-Amino-1-[4-(benzenesulfonyl)piperazin-1-yl]butan-1-one;hydrochloride are also key considerations for laboratories and production facilities. While it is not classified as a hazardous material, standard protocols for handling organic compounds—such as the use of personal protective equipment (PPE) and proper ventilation—are recommended. This aligns with broader industry trends toward green chemistry and sustainable practices, which prioritize worker safety and environmental responsibility.

In summary, 4-Amino-1-[4-(benzenesulfonyl)piperazin-1-yl]butan-1-one;hydrochloride (CAS No. 1836529-31-7) is a compound of significant scientific and commercial interest. Its applications span from neurological drug development to computational chemistry, reflecting the interdisciplinary nature of modern research. As the pharmaceutical industry continues to evolve, this compound is poised to remain a valuable tool for innovators seeking to address unmet medical needs.